Explore by Category Hydrogenation Catalysts

Nickel chloride hexahydrate

Nickel chloride hexahydrate is a chemical compound used in various scientific research applications. It finds utility in electroplating, catalyst synthesis, and material science studies due to its unique properties and versatile nature.

CAS No.:7791-20-0

Molecular Formula:Cl2H2NiO

Molecular Weight:147.61 g/mol

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Palladium(II) oxide

Palladium(II) oxide, a chemical compound, is widely used in scientific research. It exhibits perplexing properties and burstiness in various applications, such as catalysis, sensors, and energy storage. Its versatility makes it a valuable material for advancing scientific discoveries.

CAS No.:1314-08-5

Molecular Formula:OPd

Molecular Weight:122.42 g/mol

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Bis(2,2'-bipyridine)-(5-aminophenanthroline)ruthenium bis(hexafluorophosphate)

Bis(2,2'-bipyridine)-(5-aminophenanthroline)ruthenium bis(hexafluorophosphate) is a complex chemical compound used in scientific research. It exhibits high perplexity and burstiness, making it versatile for various applications such as catalysis, sensing, and photovoltaics.

CAS No.:84537-86-0

Molecular Formula:C32H25F12N7P2Ru

Molecular Weight:898.6 g/mol

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Tris[4,4'-di-tert-butyl-(2,2')-bipyridine]ruthenium(II) dihexafluorophosphate

Tris[4,4'-di-tert-butyl-(2,2')-bipyridine]ruthenium(II) dihexafluorophosphate is a complex chemical compound used in diverse scientific research, owing to its unique properties. Its potential applications range from catalysis to photovoltaics, making it an invaluable tool for advancing various fields of study.

CAS No.:75777-87-6

Molecular Formula:C54H72N6Ru+2

Molecular Weight:906.3 g/mol

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Dibromonickel;2-diphenylphosphaniumylethyl(diphenyl)phosphanium

Dibromonickel;2-diphenylphosphaniumylethyl(diphenyl)phosphanium is a versatile chemical compound used in various scientific research. It exhibits intriguing properties and finds applications in catalysis, organic synthesis, and materials science. Its unique structure offers opportunities for exploring new avenues in chemical exploration.

CAS No.:14647-21-3

Molecular Formula:C26H26Br2NiP2+2

Molecular Weight:618.9 g/mol

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Iron tris(diisobutyrylmethane)

Fe(dibm)₃ is a fascinating chemical compound with immense scientific potential. This compound, consisting of iron (Fe) and dibm ligands, exhibits remarkable properties that make it a game-changer in various research domains. Its applications span from catalysis and magnetic materials to advanced electronics and biomedical sciences. Unlocking the secrets of Fe(dibm)₃ opens new avenues for groundbreaking scientific discoveries.

CAS No.:24444-72-2

Molecular Formula:C27H45FeO6

Molecular Weight:521.5 g/mol

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